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Compound of Interest

1-Chloro-2-fluoro-5-methyl-4-
Compound Name:
nitrobenzene

Cat. No.: B1473522

An In-Depth Technical Guide to the Molecular Weight Determination of 1-Chloro-2-fluoro-5-
methyl-4-nitrobenzene (C7HsCIFNO2)

Abstract

This technical guide provides a comprehensive, first-principles determination of the molecular
weight for the organic compound 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene. Primarily used
as a building block in complex organic synthesis, precise knowledge of its molecular
characteristics, particularly its molar mass, is fundamental for accurate stoichiometric
calculations in research, development, and manufacturing. This document outlines the
definitive molecular formula, presents the molecular structure, and details a step-by-step
calculation of the molecular weight based on the most current standard atomic weights
published by the International Union of Pure and Applied Chemistry (IUPAC). The methodology
herein serves as a self-validating protocol for researchers and scientists requiring the highest
degree of accuracy in their work.

Introduction to 1-Chloro-2-fluoro-5-methyi-4-
nitrobenzene

1-Chloro-2-fluoro-5-methyl-4-nitrobenzene is a substituted aromatic compound with
significant utility in the synthesis of pharmaceutical and agrochemical agents. Its precise
characterization is a prerequisite for its application in complex multi-step synthetic pathways.
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IUPAC Name: 1-chloro-2-fluoro-5-methyl-4-nitrobenzene([1]

Canonical SMILES: O=--INVALID-LINK--[O-][1]

Molecular Formula: C7HsCIFNO2[1][2][3][4]

CAS Registry Number: 1352457-29-4[1]

The arrangement of the constituent atoms on the benzene ring is critical to its reactivity and
physical properties. The visualization below provides a clear representation of this structure.

Caption: Molecular structure of 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene.

The Principle of Molecular Weight Calculation

The molecular weight of a compound, more accurately termed molar mass when expressed in
grams per mole ( g/mol), is the sum of the atomic weights of its constituent atoms. The
foundation for this calculation rests upon the standard atomic weights of the elements, which
are periodically evaluated and published by the IUPAC Commission on Isotopic Abundances
and Atomic Weights (CIAAW).[5]

It is crucial to recognize that for many elements, the standard atomic weight is not a single
value but an interval. This reflects the natural variation in the isotopic composition of that
element from different terrestrial sources.[6] For practical laboratory applications, such as the
calculation presented here, a conventional single-value atomic weight, derived by IUPAC for
commerce and general use, is employed. This guide utilizes these authoritative, single-value
figures to ensure a result that is both accurate and reproducible.

Methodology: A Step-by-Step Calculation

The calculation of the molecular weight is a systematic process grounded in the compound's
established molecular formula. Each step is designed to ensure clarity and validate the final
result.

Experimental Protocol: Molecular Weight Calculation

o Deconstruct the Molecular Formula: The verified molecular formula for the compound is
C7HsCIFNO2.[1][2]
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o Enumerate Constituent Atoms: From the formula, the count for each element is:
o Carbon (C): 7 atoms
o Hydrogen (H): 5 atoms
o Chlorine (CI): 1 atom
o Fluorine (F): 1 atom
o Nitrogen (N): 1 atom
o Oxygen (O): 2 atoms

o Collate Standard Atomic Weights: The conventional atomic weight for each element is
sourced from IUPAC and the National Institute of Standards and Technology (NIST) data.[5]
[7181[°1[10]

e Calculate Elemental Mass Contribution: The total mass for each element in the molecule is
calculated by multiplying its atom count by its standard atomic weight.

o Summation for Total Molecular Weight: The contributions from each element are summed to
yield the final molecular weight of the compound.

Data Summary and Verification

The following table summarizes the entire calculation, presenting the quantitative data in a
clear and structured format.
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Standard Elemental
Number of ] . o
Element Symbol Atomic Weight Contribution
Atoms (n)
(Ar, g/mol ) (n x Ar)
Carbon C 7 12.011[5][7][11] 84.077
Hydrogen H 5 1.008[9][12][13] 5.040
Chlorine cl 1 35.453[14][15] 35.453
_ 18.998[16][17]
Fluorine F 1 18.998
[18]
_ 14.007[10][19]
Nitrogen N 1 14.007
[20][21]
Oxygen o) 2 15.999[8][22][23]  31.998

Total 189.573 g/mol

The calculated molecular weight of 189.573 g/mol is in excellent agreement with the values
published in major chemical databases, which typically list the molecular weight as 189.57
g/mol .[1][2][3][24] This concordance serves to validate the accuracy of the calculation protocol
and the underlying atomic weight data.

Conclusion

The molecular weight of 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene has been rigorously
calculated to be 189.573 g/mol . This value is derived from the compound's molecular formula
(C7HsCIFNO2) and the standard atomic weights provided by authoritative scientific bodies. For
professionals in drug development and chemical research, the use of such a precisely
determined molecular weight is indispensable for ensuring the accuracy of stoichiometric ratios,
preparing solutions of known molarity, and performing quantitative analysis. Adherence to this
detailed, reference-grounded methodology ensures the integrity and reproducibility of
experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1-Chloro-2-fluoro-5-methyl-4-nitrobenzene" molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1473522#1-chloro-2-fluoro-5-methyl-4-nitrobenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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